4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(7-methoxy-1-benzofuran-2-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H13N3O2S/c1-3-7-17-13(15-16-14(17)20)11-8-9-5-4-6-10(18-2)12(9)19-11/h3-6,8H,1,7H2,2H3,(H,16,20)
• InChI Key: AZDGWWHAXYSGLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=NNC(=S)N3CC=C
• Molecular Formula: C14H13N3O2S
• DSSTOX Substance ID: DTXSID101333697
• Molecular Weight: 287.34 g/mol
• Solubility: 35.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 708289-67-2

Description

4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound belongs to the class of 1,2,4-triazole derivatives, which have been extensively studied for their diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of 4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects through various mechanisms, including inhibition of DNA synthesis, induction of apoptosis, and modulation of cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol exhibits various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells by activating caspase enzymes and increasing the expression of pro-apoptotic proteins. Additionally, this compound has also been shown to inhibit the growth of cancer cells by inhibiting DNA synthesis and inducing cell cycle arrest. Moreover, this compound has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol in lab experiments is its broad spectrum of pharmacological activities. This compound exhibits potent antimicrobial, anticancer, and anti-inflammatory properties, which make it a potential candidate for the development of novel therapeutic agents. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol. One of the potential areas of research is the development of novel drug formulations that can enhance the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in the treatment of various diseases. Moreover, studies are also needed to investigate the toxicity and safety profile of this compound in vivo.

Synthesis Methods

The synthesis of 4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol can be achieved through various methods. One of the commonly used methods involves the reaction of 7-methoxy-1-benzofuran-2-carboxylic acid hydrazide with allyl isothiocyanate in the presence of a base to yield the desired product. The reaction mechanism involves the formation of a thiosemicarbazide intermediate, which undergoes cyclization to form the final product.

Scientific Research Applications

The potential applications of 4-allyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol in scientific research are vast. This compound has been studied for its antimicrobial, anticancer, and anti-inflammatory properties. Studies have shown that this compound exhibits potent antimicrobial activity against various bacterial and fungal strains. Additionally, this compound has shown promising anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Moreover, this compound has also been studied for its anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory disorders.